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Compound of Interest

Compound Name: NJH-2-057

Cat. No.: B15389902

Get Quote

This document provides essential safety and logistical information for the proper disposal of

NJH-2-057, a CFTR Modulator used in laboratory research. Adherence to these procedural

guidelines is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Summary of Material Properties
NJH-2-057 is classified as not a hazardous substance or mixture according to the provided

Safety Data Sheet (SDS).[1] However, standard laboratory precautions should always be

observed when handling this compound.

Property Value

Chemical Name NJH-2-057

CAS Number 2858812-70-9

Molecular Formula C43H44F2N6O8

Molecular Weight 810.84 g/mol

Hazard Classification Not a hazardous substance or mixture[1]
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Experimental Protocol: Waste Disposal
The disposal of NJH-2-057 should be conducted in accordance with all federal, state, and local

environmental regulations. The following is a step-by-step protocol for its proper disposal.

Personnel Protective Equipment (PPE) Required:

Safety glasses

Lab coat

Chemically resistant gloves

Procedure:

Initial Assessment: Confirm that the waste stream containing NJH-2-057 does not contain

other hazardous materials that would require a different disposal method.

Containerization:

Place solid NJH-2-057 waste into a designated, sealed, and clearly labeled waste

container.

For solutions of NJH-2-057, pour the waste into a designated, sealed, and clearly labeled

container for non-hazardous liquid chemical waste. Do not mix with incompatible waste

streams.

Labeling: Label the waste container with "NJH-2-057 Waste (Non-Hazardous)" and include

the date of accumulation.

Storage: Store the waste container in a designated waste accumulation area, away from

incompatible materials.[2]

Disposal: Arrange for pickup and disposal by the institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal contractor.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process and steps for the proper disposal

of NJH-2-057.

Start: NJH-2-057 Waste Generated
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hazardous_path
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End: Disposal Complete

Contact Environmental Health & Safety (EHS)
for pickup and final disposal
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Click to download full resolution via product page

Caption: Disposal workflow for NJH-2-057.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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